Chloro(methoxymethyl)triphenylphosphorane
Overview
Description
Chloro(methoxymethyl)triphenylphosphorane is a useful research compound. Its molecular formula is C20H20ClOP and its molecular weight is 342.8 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Organic Compounds : A study by Karatholuvhu and Fuchs (2004) demonstrates the use of 3,3,3-trichloropropyl-1-triphenylphosphorane as a reagent for synthesizing various organic compounds like (Z)-1,3-enynes, (Z,Z)-1-chloro-1,3-dienes, and 1,3-diynes (Karatholuvhu & Fuchs, 2004).
Reactions with Triphenylphosphine : Botha, Moss, and Pelling (1981) synthesized new chloromethyl complexes of manganese, rhenium, and ruthenium, which reacted with triphenylphosphine to yield new cationic ylide complexes (Botha, Moss, & Pelling, 1981).
Pharmaceutical Applications : Baldoli et al. (1989) developed a novel synthetic route for 5-chloro-3-methoxycarbonyl-1-arylpyrazoles from arylazomethoxycarbonylmethylenetriphenylphosphoranes, which are potent for the synthesis of arylpyrazoles with high pharmacological activity (Baldoli et al., 1989).
Versatile Reagent for Chlorination and Dehydration : Appel (1975) described a two-component system involving tertiary phosphosphane and tetrachloromethane as a versatile reagent for chlorination, dehydration, and P-N linkage (Appel, 1975).
Synthesis of Chloromethyl Derivatives : Pevzner (2016) discussed the synthesis of chloromethyl derivatives of 3-furyl-3-(diethoxyphosphoryl)acrylic acids, indicating a potential in the field of phosphorylated compounds (Pevzner, 2016).
Synthesis of Dipeptide Mimetics : Scholz et al. (1999) presented a method for synthesizing enantiospecific dipeptide mimetics using ethoxycarbonyl triphenyl phosphorane, highlighting its application in peptide chemistry (Scholz et al., 1999).
Reactions with CH-acidic Compounds : Bestmann, Ettlinger, and Saalfrank (1977) showed that (diethoxyvinylidene)triphenylphosphorane reacts with CH-acidic compounds in a Michael addition-type reaction (Bestmann, Ettlinger, & Saalfrank, 1977).
Properties
IUPAC Name |
chloro-(methoxymethyl)-triphenyl-λ5-phosphane | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20ClOP/c1-22-17-23(21,18-11-5-2-6-12-18,19-13-7-3-8-14-19)20-15-9-4-10-16-20/h2-16H,17H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWSRCQCLMVFRQK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCP(C1=CC=CC=C1)(C2=CC=CC=C2)(C3=CC=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20ClOP | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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